molecular formula C15H10ClFN2O2 B5321366 5-[(2-chlorophenoxy)methyl]-3-(4-fluorophenyl)-1,2,4-oxadiazole

5-[(2-chlorophenoxy)methyl]-3-(4-fluorophenyl)-1,2,4-oxadiazole

Cat. No. B5321366
M. Wt: 304.70 g/mol
InChI Key: DVSBAAWAOFDRMP-UHFFFAOYSA-N
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Description

5-[(2-chlorophenoxy)methyl]-3-(4-fluorophenyl)-1,2,4-oxadiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as CMFO and is known for its unique properties that make it useful in various fields of research.

Mechanism of Action

The mechanism of action of CMFO is not fully understood. However, it is believed to act as an inhibitor of certain enzymes and receptors in the body. This makes it useful in drug discovery and medicinal chemistry.
Biochemical and Physiological Effects:
The biochemical and physiological effects of CMFO have been extensively studied. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. It also exhibits good solubility and stability, making it useful in various formulations.

Advantages and Limitations for Lab Experiments

One of the major advantages of CMFO is its unique properties that make it useful in various fields of research. It is also relatively easy to synthesize, making it readily available for use in lab experiments. However, one of the limitations of CMFO is its potential toxicity, which must be carefully considered when using it in lab experiments.

Future Directions

There are many future directions for research involving CMFO. Some of these include the development of new drug candidates based on CMFO, the exploration of its potential in material science, and the further study of its mechanism of action. Additionally, more research is needed to fully understand the potential toxicity of CMFO and to develop safer alternatives.

Synthesis Methods

The synthesis of CMFO involves the reaction of 4-fluoroaniline with chloromethyl phenyl ether in the presence of a catalyst. The resulting intermediate is then reacted with potassium cyanate to form the final product, CMFO.

Scientific Research Applications

CMFO has been used in various scientific research applications, including drug discovery, medicinal chemistry, and material science. Its unique properties make it an ideal candidate for these applications.

properties

IUPAC Name

5-[(2-chlorophenoxy)methyl]-3-(4-fluorophenyl)-1,2,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H10ClFN2O2/c16-12-3-1-2-4-13(12)20-9-14-18-15(19-21-14)10-5-7-11(17)8-6-10/h1-8H,9H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DVSBAAWAOFDRMP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)OCC2=NC(=NO2)C3=CC=C(C=C3)F)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H10ClFN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

304.70 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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